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Abstract

This technical guide provides a comprehensive overview of the core physical properties of
2,3,5-Trimethylanisole (CAS No: 20469-61-8), a substituted aromatic ether. Accurate
knowledge of these properties is fundamental for its application in organic synthesis, materials
science, and as a reference standard in analytical chemistry. This document consolidates key
guantitative data into a structured format and presents detailed, standardized experimental
protocols for their determination, ensuring reproducibility and accuracy in a laboratory setting.

Introduction

2,3,5-Trimethylanisole, also known as 1-methoxy-2,3,5-trimethylbenzene, is an organic
compound with the molecular formula C10H140.[1] Its structure consists of a benzene ring
substituted with three methyl groups and one methoxy group. Understanding its physical
characteristics, such as boiling point, density, and solubility, is critical for predicting its behavior
in various chemical processes, designing purification methods, ensuring safe handling and
storage, and for its use in the development of new chemical entities. This guide serves as a
centralized resource for this essential data.

Physical and Chemical Properties
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The physical properties of 2,3,5-Trimethylanisole have been determined through various
experimental and computational methods. The following table summarizes the key quantitative
data available for this compound.

Property Value Conditions /| Notes  Source(s)
Molecular Formula C10H140 - [1]
Molecular Weight 150.22 g/mol - [1]
Appearance Colorless liquid/oil - [2][3]
Boiling Point 213-216 °C At 760 mmHg [3]
84.5-85 °C At 7 mmHg [4]
220.90 °C Estimated [5]
Density 0.97 g/cm?3 - [3]
Refractive Index (n_D) 1.518 - 1.520 At 20 °C [3]
Water Solubility 50.8 mg/L At 25 °C (Estimated) [5]
logP (Octanol/Water) 3.510 Estimated [5]
Vapor Pressure 0.200 mmHg At 25 °C (Estimated) [5]
) Closed Cup
Flash Point 80.90 °C (178.00 °F) _ [5]
(Estimated)

Kovats Retention Standard non-polar

1208 [1]
Index column

Semi-standard non-
1238 [1]

polar column

Workflow for Physical Property Determination

The following diagram illustrates a logical workflow for the comprehensive characterization of
the physical properties of a chemical substance like 2,3,5-Trimethylanisole.
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Caption: Logical workflow for determining the physical properties of a chemical compound.

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of 2,3,5-Trimethylanisole.

Determination of Boiling Point (Thiele Tube Method)
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This method is suitable for small sample volumes and provides an accurate boiling point
measurement.[6][7]

o Apparatus: Thiele tube, thermometer (calibrated), small test tube (e.g., fusion tube), capillary
tube (sealed at one end), heat-resistant rubber band or thread, mineral oil, and a heat source
(Bunsen burner or hot plate).

e Procedure:
1. Fill the Thiele tube with mineral oil to a level just above the top of the side-arm.
2. Add a small amount (approx. 0.5 mL) of 2,3,5-Trimethylanisole into the small test tube.
3. Place the capillary tube into the test tube with its open end submerged in the liquid.

4. Attach the test tube to the thermometer using the rubber band, ensuring the sample is
aligned with the thermometer bulb.

5. Insert the thermometer assembly into the Thiele tube, immersing the sample in the oil.

6. Gently heat the side arm of the Thiele tube.[6] Convection currents will ensure uniform
heating.

7. As the temperature approaches the boiling point, air trapped in the capillary tube will
bubble out. Continue heating until a steady and rapid stream of bubbles emerges from the
capillary tip.

8. Remove the heat source and allow the apparatus to cool slowly.

9. The boiling point is the temperature at which the stream of bubbles stops and the liquid is
drawn back into the capillary tube.[6][7] Record this temperature.

10. Record the ambient barometric pressure, as boiling point is pressure-dependent.[8]

Determination of Density (Pycnometer Method)

This gravimetric method provides a highly precise measurement of liquid density.[9]
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o Apparatus: Pycnometer (specific gravity bottle with a capillary stopper), analytical balance
(x0.0001 g), constant temperature water bath, and thermometer.

e Procedure:
1. Thoroughly clean and dry the pycnometer and its stopper.
2. Weigh the empty, dry pycnometer on the analytical balance (m1).[10]

3. Fill the pycnometer with distilled water of a known temperature and density. Insert the
stopper, allowing excess water to exit through the capillary.

4. Place the filled pycnometer in the constant temperature bath (e.g., 20 °C) to allow it to
equilibrate.

5. Remove the pycnometer, carefully dry the exterior, and weigh it (mz2).

6. Empty and dry the pycnometer again. Fill it with 2,3,5-Trimethylanisole in the same
manner.

7. Equilibrate the pycnometer containing the sample in the constant temperature bath to the
same temperature.

8. Dry the exterior and weigh the pycnometer filled with the sample (ms).

9. Calculate the density of the sample using the formula: Density_sample = ((ms - m1) / (mz -
ma)) * Density_water

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a characteristic property that relates to the purity of the sample.

o Apparatus: Abbe refractometer, constant temperature water bath, light source (sodium lamp
or white light with compensator), and a dropper.

e Procedure:
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1. Calibrate the refractometer using a standard of known refractive index, such as distilled
water (n_D = 1.3330 at 20 °C).[11]

2. Connect the refractometer prisms to the constant temperature water bath set to the
desired temperature (e.g., 20 °C) and allow time for equilibration.[12]

3. Open the prism assembly and clean the surfaces of both the measuring and illuminating
prisms with a suitable solvent (e.g., acetone or ethanol) and a soft lens tissue.

4. Place 2-3 drops of 2,3,5-Trimethylanisole onto the surface of the lower measuring prism.
[11]

5. Gently close the prism assembly and ensure the liquid spreads to form a thin, uniform film.
6. Adjust the light source for optimal illumination.

7. Look through the eyepiece and turn the coarse adjustment knob until the light and dark
fields become visible.

8. If using white light, turn the compensator drum to eliminate any color fringes at the
borderline, creating a sharp black-and-white boundary.[13]

9. Use the fine adjustment knob to center the borderline exactly on the crosshairs of the
eyepiece.

10. Read the refractive index value from the instrument's scale.

Determination of Water Solubility (Flask Method - OECD
105)

This method is suitable for substances with solubility above 10-2 g/L.[2][5]

o Apparatus: Erlenmeyer flasks with stoppers, constant temperature shaker or magnetic stirrer,
analytical balance, centrifuge, and a suitable analytical instrument (e.g., GC-MS, HPLC) for
concentration measurement.

e Procedure:
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1. A preliminary test is conducted to determine the approximate solubility and equilibration
time.[5]

2. Add an excess amount of 2,3,5-Trimethylanisole to a flask containing purified water. The
amount should be sufficient to ensure a saturated solution with undissolved substance
present after equilibration.

3. Seal the flask and place it in a constant temperature shaker or on a stirrer, protected from
light, at a controlled temperature (e.g., 25 °C).

4. Agitate the mixture for a sufficient time to reach equilibrium (e.g., 24-48 hours, determined
from the preliminary test).

5. After equilibration, allow the mixture to stand to let the phases separate. Centrifugation is
used to separate the undissolved organic phase from the aqueous solution.

6. Carefully collect a sample from the clear aqueous phase.

7. Analyze the concentration of 2,3,5-Trimethylanisole in the aqueous sample using a pre-
calibrated analytical method.

8. The measured concentration represents the water solubility of the compound at the test
temperature.

Conclusion

This guide provides essential, high-quality data on the physical properties of 2,3,5-
Trimethylanisole and outlines the standardized experimental protocols required for their
verification. The provided information is crucial for professionals in research and development,
enabling accurate modeling, safe handling, and effective use of this compound in various
scientific applications. Adherence to these standardized methods will ensure the generation of
reliable and comparable data across different laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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